2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Product Name, component content, use to
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D3492-25g |
Di-O-benzoyl L-Tartaric Acid |
2743-38-6 | 98.0%(LC&T) | 25g |
￥230.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D3492-250g |
Di-O-benzoyl L-Tartaric Acid |
2743-38-6 | 98.0%(LC&T) | 250g |
￥1325.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D195A-25g |
Di-O-benzoyl L-Tartaric Acid |
2743-38-6 | 98% | 25g |
￥61.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D195A-100g |
Di-O-benzoyl L-Tartaric Acid |
2743-38-6 | 98% | 100g |
￥159.0 | 2022-09-28 | |
| Fluorochem | 024884-100g |
Dibenzoyl-L-tartaric acid |
2743-38-6 | 98% | 100g |
￡12.00 | 2022-03-01 | |
| Fluorochem | 024884-250g |
Dibenzoyl-L-tartaric acid |
2743-38-6 | 98% | 250g |
￡35.00 | 2022-03-01 | |
| Fluorochem | 024884-500g |
Dibenzoyl-L-tartaric acid |
2743-38-6 | 98% | 500g |
￡62.00 | 2022-03-01 | |
| Fluorochem | 024884-1kg |
Dibenzoyl-L-tartaric acid |
2743-38-6 | 98% | 1kg |
￡115.00 | 2022-03-01 | |
| AstaTech | 28383-50/G |
L(-)-O,O'-DIBENZOYL-TARTARIC ACID |
2743-38-6 | 97% | 50/G |
$19 | 2022-06-02 | |
| AstaTech | 28383-250/G |
L(-)-O,O'-DIBENZOYL-TARTARIC ACID |
2743-38-6 | 97% | 250/G |
$59 | 2022-06-02 |
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Di-O-benzoyl L-Tartaric Acid, with the chemical identifier CAS No 2743-38-6, is a significant compound in the field of chiral chemistry and pharmaceutical applications. This compound, derived from L-tartaric acid, undergoes a benzoylation reaction to form a derivative that exhibits unique properties making it valuable in synthetic chemistry and drug development.
The synthesis of Di-O-benzoyl L-Tartaric Acid involves the selective benzoylation of the hydroxyl groups of L-tartaric acid. This process is typically carried out using benzoyl chloride in the presence of a base, such as triethylamine, to facilitate the reaction. The resulting product is a white crystalline solid that is highly soluble in organic solvents like dichloromethane and ethanol.
In recent years, Di-O-benzoyl L-Tartaric Acid has garnered attention for its role as a chiral auxiliary in asymmetric synthesis. Chiral auxiliaries are crucial in the pharmaceutical industry because they help in creating enantiomerically pure compounds, which are often required for drugs to be effective and safe. The compound's ability to induce stereochemical control makes it particularly useful in the synthesis of complex molecules.
One of the most notable applications of Di-O-benzoyl L-Tartaric Acid is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of various active pharmaceutical ingredients (APIs). For instance, it has been utilized in the preparation of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The compound's stability and reactivity under various conditions make it a preferred choice for such synthetic routes.
The use of Di-O-benzoyl L-Tartaric Acid extends beyond pharmaceuticals into the realm of materials science. Researchers have explored its potential as a building block for polymers and advanced materials. The compound's chiral nature allows for the creation of polymers with specific optical properties, which can be useful in applications such as liquid crystals and optical fibers.
Recent studies have also highlighted the role of Di-O-benzoyl L-Tartaric Acid in catalysis. Its derivatives have been found to act as effective catalysts in various organic transformations, including hydrogenation and oxidation reactions. This capability makes it a valuable tool for chemists looking to develop more efficient synthetic pathways.
The environmental impact of using Di-O-benzoyl L-Tartaric Acid has also been a subject of research. Studies have shown that when properly handled and disposed of, this compound does not pose significant environmental risks. However, like many chemical intermediates, its use requires adherence to good laboratory practices to minimize any potential hazards.
In conclusion, Di-O-benzoyl L-Tartaric Acid (CAS No: 2743-38-6) is a versatile compound with wide-ranging applications in pharmaceuticals, materials science, and catalysis. Its unique chiral properties make it an indispensable tool for researchers aiming to develop new drugs and advanced materials. As research continues to uncover new uses for this compound, its importance in the chemical industry is likely to grow even further.
